2,4,6-Tri(propan-2-yl)benzoyl fluoride

• CAS No.: 824390-33-2
• Molecular Formula: C16H23FO
• Molecular Weight: 250.35 g/mol
• IUPAC Name: 2,4,6-tri(propan-2-yl)benzoyl fluoride
• InChI: InChI=1S/C16H23FO/c1-9(2)12-7-13(10(3)4)15(16(17)18)14(8-12)11(5)6/h7-11H,1-6H3
• InChI Key: PNHZFBKDWDTPRI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)C(C)C)C(=O)F)C(C)C

Description

2,4,6-Tri(propan-2-yl)benzoyl fluoride is a fluorinated aromatic compound characterized by a benzoyl fluoride core substituted with three bulky propan-2-yl (isopropyl) groups at the 2, 4, and 6 positions of the benzene ring. This structure imparts significant steric hindrance and electron-donating effects due to the alkyl substituents. The compound has garnered attention in polymer chemistry for its role in fluoride-release systems. For instance, when reacted with a dendritic core (2,4,6-tris(hydroxymethyl)phenolate) in the presence of 1,5-diazabicyclo[4.3.0]non-5-ene (DBN), it releases fluoride anions, enabling controlled triggering events in polymer networks .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,6-Tri(propan-2-yl)benzoyl fluoride typically involves the reaction of 2,4,6-Tri(propan-2-yl)benzoyl chloride with a fluorinating agent. Commonly used fluorinating agents include hydrogen fluoride or other fluoride sources under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

On an industrial scale, the production of 2,4,6-Tri(propan-2-yl)benzoyl fluoride involves similar synthetic routes but with optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

2,4,6-Tri(propan-2-yl)benzoyl fluoride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the fluoride group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the benzoyl group.

Hydrolysis: In the presence of water, it can hydrolyze to form the corresponding benzoyl alcohol and hydrogen fluoride.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include nucleophiles such as amines, alcohols, and thiols. The reactions are typically carried out in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

Substitution Reactions: Products include substituted benzoyl derivatives depending on the nucleophile used.

Oxidation: Products may include carboxylic acids or ketones.

Reduction: Products typically include alcohols or hydrocarbons.

Scientific Research Applications

2,4,6-Tri(propan-2-yl)benzoyl fluoride has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,4,6-Tri(propan-2-yl)benzoyl fluoride involves its interaction with specific molecular targets. The compound can act as an electrophile, reacting with nucleophiles in biological systems. The pathways involved may include enzyme inhibition or modification of biomolecules, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Substituent Effects

2,4,6-Trifluorobenzoyl Chloride

• Functional Group : Acyl chloride (–COCl) with electron-withdrawing fluorine substituents.
• Reactivity : Fluorine atoms activate the carbonyl group toward nucleophilic attack due to their electron-withdrawing nature. Acyl chlorides are highly reactive in nucleophilic acyl substitution, making this compound useful in synthesis.
• Applications : Employed as a precursor in pharmaceuticals and agrochemicals due to its reactivity .

2,4,6-Tri(propan-2-yl)benzenesulfonyl Chloride

• Functional Group : Sulfonyl chloride (–SO₂Cl).
• Substituent Impact : The propan-2-yl groups create steric hindrance but lack electron-withdrawing effects. This reduces reactivity compared to trifluorobenzoyl chloride but enhances stability.

Propan-2-yl 2,4,6-Trimethylbenzenesulfonate

• Functional Group : Sulfonate ester (–SO₃–).
• Structural Insights : Crystallizes in a triclinic system (space group P -1), with a molecular weight of 242.32 g/mol. Methyl substituents offer moderate steric hindrance compared to propan-2-yl groups .

Structural and Electronic Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Functional Group Reactivity
2,4,6-Tri(propan-2-yl)benzoyl fluoride	C₁₈H₂₅FO	280.39	Electron-donating (alkyl)	Moderate (fluoride release via catalysis)
2,4,6-Trifluorobenzoyl chloride	C₇H₂ClF₃O	200.54	Electron-withdrawing (F)	High (nucleophilic acyl substitution)
2,4,6-Tri(propan-2-yl)benzenesulfonyl chloride	C₁₅H₂₁ClO₂S	300.84	Electron-donating (alkyl)	Moderate (biological activity)
Propan-2-yl 2,4,6-trimethylbenzenesulfonate	C₁₂H₁₈O₃S	242.32	Electron-donating (alkyl)	Low (structural stability)